Praseodymium chloride

• IUPAC Name: praseodymium(3+);trichloride
• InChI: InChI=1S/3ClH.Pr/h3*1H;/q;;;+3/p-3
• InChI Key: LHBNLZDGIPPZLL-UHFFFAOYSA-K
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Pr+3]
• Molecular Formula: Cl3Pr
• DSSTOX Substance ID: DTXSID7044766
• Molecular Weight: 247.26 g/mol
• CAS No.: 10361-79-2

Description

Praseodymium chloride is an inorganic compound with the chemical formula PrCl₃. It is a member of the lanthanide series and typically exists in both anhydrous and hydrated forms. The anhydrous form appears as a blue-green solid, while the hydrated form is light green. This compound is known for its ability to absorb water rapidly from the atmosphere, forming a heptahydrate.

Mechanism of Action

Target of Action

Praseodymium chloride, also known as Praseodymium (III) chloride, is an inorganic compound with the formula PrCl3 . It is a part of the lanthanide series of elements, which are known for their unique properties . .

Mode of Action

This compound is classified as a Lewis acid, specifically a “hard” acid according to the HSAB concept . This means it can accept electron pairs and form coordinate covalent bonds. It forms a stable Lewis acid-base complex K2PrCl5 by reaction with potassium chloride . This compound shows interesting optical and magnetic properties .

Biochemical Pathways

It’s known that this compound can be used to prepare insoluble praseodymium (iii) compounds . For example, Praseodymium (III) phosphate and Praseodymium (III) fluoride can be prepared by reaction with potassium phosphate and sodium fluoride, respectively .

Pharmacokinetics

A study on rats showed that the dose and co-exposure with other rare earth elements (rees) are two important factors to consider as determinants of the toxicokinetics of rees .

Result of Action

It’s known that this compound rapidly absorbs water on exposure to moist air to form a light green heptahydrate .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it rapidly absorbs water on exposure to moist air, forming a light green heptahydrate . Furthermore, the dose and co-exposure with other REEs can significantly impact the toxicokinetics of this compound .

Biochemical Analysis

Biochemical Properties

Praseodymium chloride has been found to interact with various biomolecules in biochemical reactions . For instance, it has been used in the synthesis of novel complexes that exhibit antimicrobial activity .

Cellular Effects

Studies have shown that it can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. It may exert its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

Studies have shown that the effects of this compound can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound may be involved in various metabolic pathways, interacting with enzymes or cofactors. It could also have effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues in a manner that is still being researched . This could involve interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Praseodymium chloride can be synthesized by treating praseodymium metal with hydrogen chloride gas: [ 2 \text{Pr} + 6 \text{HCl} \rightarrow 2 \text{PrCl}_3 + 3 \text{H}_2 ]

Industrial Production Methods:

• Vacuum Sublimation: The compound is often purified through vacuum sublimation.

• Hydrated Salts Preparation: Hydrated salts of this compound can be prepared by treating praseodymium metal or praseodymium carbonate with hydrochloric acid: [ \text{Pr}_2(\text{CO}_3)_3 + 6 \text{HCl} + 15 \text{H}_2\text{O} \rightarrow 2 [\text{Pr}(\text{H}_2\text{O})_9]\text{Cl}_3 + 3 \text{CO}_2 ]

• Ammonium Chloride Route: Anhydrous this compound can be made by thermal dehydration of the hydrate at 400°C in the presence of ammonium chloride.

• Thionyl Chloride Method: The hydrate can also be dehydrated using thionyl chloride.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, forming praseodymium oxide.

Reduction: It can be reduced to praseodymium metal.

Substitution: this compound can participate in substitution reactions to form other praseodymium compounds.

Common Reagents and Conditions:

Oxidation: Reacts with oxygen to form praseodymium oxide.

Substitution: Reacts with potassium phosphate to form praseodymium phosphate: [ \text{PrCl}_3 + \text{K}_3\text{PO}_4 \rightarrow \text{PrPO}_4 + 3 \text{KCl} ]

Major Products:

Praseodymium Phosphate: Formed by reaction with potassium phosphate.

Praseodymium Fluoride: Formed by reaction with sodium fluoride: [ \text{PrCl}_3 + 3 \text{NaF} \rightarrow \text{PrF}_3 + 3 \text{NaCl} ]

Scientific Research Applications

Praseodymium chloride has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other praseodymium compounds.

Biology: Investigated for its potential biological effects and interactions.

Medicine: Explored for its potential use in medical imaging and diagnostics.

Industry: Utilized in the production of high-strength alloys, special glasses, and ceramics. It is also used as a dopant in fiber optics and laser materials.

Comparison with Similar Compounds

• Praseodymium Fluoride (PrF₃)
• Praseodymium Bromide (PrBr₃)
• Praseodymium Iodide (PrI₃)

Uniqueness: Praseodymium chloride is unique due to its ability to form stable Lewis acid-base complexes and its rapid hydration properties. Compared to other praseodymium halides, this compound is more commonly used in various industrial and research applications due to its relative ease of preparation and handling.